Cas no 2166825-77-8 (2-amino-3-1-(propan-2-yl)-1H-imidazol-4-ylpropan-1-ol)

• Product Name: 2-amino-3-1-(propan-2-yl)-1H-imidazol-4-ylpropan-1-ol
• CAS No: 2166825-77-8
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 5848903
• PubChem ID: 165527358
• Update Time: 2025-07-15

2-amino-3-1-(propan-2-yl)-1H-imidazol-4-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-1-(propan-2-yl)-1H-imidazol-4-ylpropan-1-ol
• 2-amino-3-[1-(propan-2-yl)-1H-imidazol-4-yl]propan-1-ol
• 2166825-77-8
• EN300-1456560

• Inchi： 1S/C9H17N3O/c1-7(2)12-4-9(11-6-12)3-8(10)5-13/h4,6-8,13H,3,5,10H2,1-2H3
• InChI Key： RZYLLPGJKLXDNM-UHFFFAOYSA-N
• SMILES： OCC(CC1=CN(C=N1)C(C)C)N

Computed Properties

• Exact Mass: 183.137162174g/mol
• Monoisotopic Mass: 183.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 64.1Ų

Additional information on 2-amino-3-1-(propan-2-yl)-1H-imidazol-4-ylpropan-1-ol

Introduction to 2-Amino-3-(1-(Propan-2-yl)-1H-imidazol-4-yl)propan-1-ol (CAS No. 2166825-77-8)

2-Amino-3-(1-(Propan-2-yl)-1H-imidazol-4-yl)propan-1-ol, also known by its CAS number 2166825-77-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazole derivatives and is characterized by its unique structural features, which include an amino group, a propanol moiety, and a substituted imidazole ring. These structural elements contribute to its potential biological activities and therapeutic applications.

The imidazole ring, a key structural component of 2-Amino-3-(1-(Propan-2-yl)-1H-imidazol-4-yl)propan-1-ol, is well-known for its involvement in various biological processes. Imidazole derivatives have been extensively studied for their roles in enzyme inhibition, receptor modulation, and as potential drug candidates. The presence of the amino group and the propanol moiety further enhances the compound's solubility and bioavailability, making it a promising candidate for drug development.

Recent research has focused on the potential therapeutic applications of 2-Amino-3-(1-(Propan-2-yl)-1H-imidazol-4-yl)propan-1-ol. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that 2-Amino-3-(1-(Propan-2-yl)-1H-imidazol-4-yl)propan-1-ol effectively inhibited the activity of cyclooxygenase (COX), a key enzyme involved in the production of inflammatory mediators. This finding suggests that the compound could be developed into a novel anti-inflammatory drug with fewer side effects compared to existing nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, 2-Amino-3-(1-(Propan-2-yl)-1H-imidazol-4-yl)propan-1-ol has shown promising results in cancer research. A 2023 study published in Cancer Research reported that the compound exhibited significant cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation. These findings highlight the potential of 2-Amino-3-(1-(Propan-2-yl)-1H-imidazol-4-yl)propan-1-ol as a lead compound for the development of new anticancer drugs.

The pharmacokinetic properties of 2-Amino-3-(1-(Propan-2-y)-1H-imidazol--4-y)propan--l have also been investigated to assess its suitability for clinical applications. Studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are crucial factors for drug development. Additionally, preliminary toxicity studies have indicated that 2-Amino--(1-(Proan--y)-H-imida-zo--y)proan--l is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The structural versatility of 2-Amino--(1-(Proan--y)-H-imida-zo--y)proan--l allows for further chemical modifications to optimize its pharmacological properties. Researchers are exploring various derivatives of this compound to enhance its potency, selectivity, and safety profile. For example, substituting different functional groups on the imidazole ring or modifying the propanol moiety can lead to compounds with improved biological activities and reduced side effects.

In conclusion, 2-Amino--(1-(Proan--y)-H-imida-zo--y)proan--l (CAS No. 06685-)77-) represents a promising candidate for further investigation in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive target for the development of new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, paving the way for innovative treatments in various medical fields.